methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate, also known as MSAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MSAB is a sulfonamide-based inhibitor that has been used in various studies to investigate its mechanism of action and potential therapeutic benefits.
Mechanism of Action
Methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate acts as a sulfonamide-based inhibitor that targets specific enzymes by binding to the active site of the enzyme. It inhibits the enzyme by preventing the substrate from binding to the enzyme, thereby blocking the enzymatic reaction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific enzyme that it targets. In cancer cells, it has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In enzyme inhibition studies, it has been shown to inhibit the activity of various enzymes, including carbonic anhydrase, urease, and acetylcholinesterase.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate in lab experiments include its high potency, specificity, and selectivity. It is also relatively easy to synthesize and can be used in a wide range of applications. However, one limitation of using this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate. One area of interest is the development of new this compound derivatives that can be used as potential therapeutics. Another area of interest is the investigation of the mechanism of action of this compound on specific enzymes and the identification of new drug targets. Additionally, the use of this compound in combination with other drugs to enhance its therapeutic effects is also an area of interest.
Synthesis Methods
The synthesis of methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate involves a multi-step process that includes the reaction of 4-methylbenzenesulfonyl chloride with 4-aminobenzoic acid to form 4-[(4-methylphenyl)sulfonyl]amino]benzoic acid. This is followed by the reaction of the resulting compound with methyl chloroformate to form this compound.
Scientific Research Applications
Methyl 4-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]benzoate has been extensively studied for its potential applications in various fields such as cancer research, enzyme inhibition, and drug discovery. In cancer research, it has been shown to inhibit the growth of cancer cells by targeting specific enzymes that are essential for cancer cell survival. In enzyme inhibition studies, this compound has been used to investigate the mechanism of action of various enzymes and to identify potential drug targets. It has also been used in drug discovery to identify new compounds that can be used as potential therapeutics.
Properties
IUPAC Name |
methyl 4-[(4-methylphenyl)sulfonylcarbamoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5S/c1-11-3-9-14(10-4-11)24(21,22)18-16(20)17-13-7-5-12(6-8-13)15(19)23-2/h3-10H,1-2H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIONMPTXZOQNHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.